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Compound of Interest

Compound Name: Aniline-d5

Cat. No.: B030001 Get Quote

Aniline-d5, a deuterated form of aniline, serves as a critical tool in analytical chemistry,

particularly in mass spectrometry-based quantification, and as a building block in the synthesis

of deuterated pharmaceutical compounds. This guide provides an in-depth overview of its core

properties, applications, and relevant experimental methodologies for researchers, scientists,

and drug development professionals.

Core Properties and Identification
Aniline-d5 is distinguished by the substitution of five hydrogen atoms on the benzene ring with

deuterium atoms. This isotopic labeling provides a distinct mass shift without significantly

altering its chemical properties, making it an ideal internal standard.
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Property Value Citation(s)

CAS Number 4165-61-1 [1][2][3][4][5]

Molecular Weight 98.16 g/mol [1][2][3][6][7]

Molecular Formula C₆D₅NH₂ [5]

Appearance
Clear orange to yellow-brown

liquid
[3][4]

Melting Point -6 °C [4][6]

Boiling Point 184 °C [4][6]

Density 1.076 g/mL at 25 °C [4][6]

Refractive Index n20/D 1.5836 [4][6]

Isotopic Purity Typically ≥ 98 atom % D [5][6]

Synthesis of Aniline-d5
The synthesis of Aniline-d5 can be achieved through various methods. One common route

involves the reaction of bromobenzene-d5 with ammonia in the presence of a copper catalyst.

A documented synthesis pathway is as follows:

Starting Material: Bromobenzene-d5

Reagents: Copper(I) iodide, potassium carbonate, trans-4-hydroxy-L-proline, ammonium

hydroxide, dimethyl sulfoxide (DMSO)

Process: The reaction involves heating the starting materials and reagents, followed by

extraction and purification steps to yield Aniline-d5.[7]

Another approach begins with the synthesis of D5-nitrobenzene, which is subsequently

reduced to form Aniline-d5.[8]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/5764472_ANIBAL_Stable_Isotope-based_Quantitative_Proteomics_by_Aniline_and_Benzoic_Acid_Labeling_of_Amino_and_Carboxylic_Groups
https://pubmed.ncbi.nlm.nih.gov/18083701/
https://www.researchgate.net/publication/326662939_Simultaneous_Determination_Method_of_Aniline_and_Quinoline_in_Drinking_Water_by_LCMSMS
https://d-nb.info/1244486671/34
https://www.benchchem.com/pdf/Application_Notes_Protocols_for_Quantitative_Proteomics_Using_Deuterated_Amine_Reactive_Labeling.pdf
https://www.researchgate.net/publication/5764472_ANIBAL_Stable_Isotope-based_Quantitative_Proteomics_by_Aniline_and_Benzoic_Acid_Labeling_of_Amino_and_Carboxylic_Groups
https://pubmed.ncbi.nlm.nih.gov/18083701/
https://www.researchgate.net/publication/326662939_Simultaneous_Determination_Method_of_Aniline_and_Quinoline_in_Drinking_Water_by_LCMSMS
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://japsonline.com/abstract.php?article_id=3130&sts=2
https://www.benchchem.com/pdf/Application_Notes_Protocols_for_Quantitative_Proteomics_Using_Deuterated_Amine_Reactive_Labeling.pdf
https://www.researchgate.net/publication/326662939_Simultaneous_Determination_Method_of_Aniline_and_Quinoline_in_Drinking_Water_by_LCMSMS
https://d-nb.info/1244486671/34
https://d-nb.info/1244486671/34
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://d-nb.info/1244486671/34
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://d-nb.info/1244486671/34
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://d-nb.info/1244486671/34
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://www.benchchem.com/pdf/Application_Notes_Protocols_for_Quantitative_Proteomics_Using_Deuterated_Amine_Reactive_Labeling.pdf
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://japsonline.com/abstract.php?article_id=3130&sts=2
https://www.benchchem.com/product/b030001?utm_src=pdf-body
https://www.perkinelmer.com/library/app-rapid-determination-of-trace-amounts-of-aniline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary applications of Aniline-d5 stem from its isotopic labeling, which makes it

invaluable in quantitative analysis and mechanistic studies.

Internal Standard for Mass Spectrometry: Aniline-d5 is widely used as an internal standard

for the quantification of aniline and related compounds in various matrices, including

environmental, biological, and industrial samples.[2][5] Its use in isotope dilution assays with

Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS) allows for high accuracy

and precision by correcting for variations during sample preparation and analysis.[9]

Pharmaceutical Research and Drug Development: In drug development, deuterated

compounds like Aniline-d5 are key reagents in the preparation of deuterated drug

candidates.[10] Isotopic labeling can alter the metabolic profile of a drug, potentially

improving its pharmacokinetic properties. Aniline derivatives themselves are foundational in

synthesizing a wide range of pharmaceuticals, including analgesics, anticancer agents, and

antimicrobials.[11][12][13]

Metabolic and Mechanistic Studies: It serves as a tracer to elucidate the metabolic pathways

of aromatic amines and drug intermediates.[5] Aniline is known to induce toxicity through

oxidative stress, and Aniline-d5 can be used to study these mechanisms, which may involve

the NF-κB and AP-1 signaling pathways.

NMR Spectroscopy: Due to its deuterated nature, Aniline-d5 is also utilized as an NMR

solvent and for isotope tracing studies.[10]

Quantitative Proteomics: While not a direct use of Aniline-d5, the underlying principle of

using isotopically labeled aniline (specifically ¹³C-aniline) is employed in quantitative

proteomics techniques like ANIBAL (Aniline Benzoic Acid Labeling). This method labels

carboxylic and amino groups in proteins for mass spectrometry-based quantification.

Experimental Protocol: Quantification of Aniline in
Water using Aniline-d5 as an Internal Standard
This protocol is adapted from a method for the rapid determination of aniline in environmental

water samples by LC/MS/MS.[9]
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1. Objective: To quantify the concentration of aniline in a water sample using Aniline-d5 as an

internal standard to ensure accuracy and reproducibility.

2. Materials and Reagents:

Aniline standard solution

Aniline-d5 (internal standard) stock solution

Milli-Q water or equivalent high-purity water

Methanol (HPLC grade)

Formic Acid (for mobile phase)

Sample vials

LC/MS/MS system

3. Standard Preparation:

Aniline Stock Solution: Prepare a stock solution of aniline in methanol.

Calibration Standards: Create a series of calibration standards by spiking known

concentrations of the aniline stock solution into Milli-Q water. A typical range could be 0.05

µg/L to 2.0 µg/L.[9]

Internal Standard Spiking: Add a fixed concentration of Aniline-d5 to all calibration

standards and samples.

4. Sample Preparation:

Collect the environmental water sample.

Dilute the sample 20-fold with Milli-Q water.[9]

Add the Aniline-d5 internal standard to the diluted sample to achieve the same final

concentration as in the calibration standards.
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5. LC/MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 column (e.g., Kinetex, 100 mm x 2.1 mm ID, 1.7 µm).[4]

Mobile Phase: A gradient of water with 0.1% formic acid and a mixture of methanol and

acetonitrile with 0.1% formic acid.[4]

Flow Rate: 500 µL/min.[4]

Injection Volume: 10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Aniline: Monitor the specific precursor to product ion transition.

Aniline-d5: Monitor the corresponding mass-shifted precursor to product ion transition.

6. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of aniline to the peak area

of Aniline-d5 against the concentration of the aniline calibration standards.

Calculate the concentration of aniline in the samples using the linear regression equation

from the calibration curve.
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Caption: Experimental workflow for aniline quantification using Aniline-d5.
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Caption: Postulated signaling pathway in aniline-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://d-nb.info/1244486671/34
https://www.benchchem.com/pdf/Application_Notes_Protocols_for_Quantitative_Proteomics_Using_Deuterated_Amine_Reactive_Labeling.pdf
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://pubmed.ncbi.nlm.nih.gov/28993595/
https://japsonline.com/abstract.php?article_id=3130&sts=2
https://www.perkinelmer.com/library/app-rapid-determination-of-trace-amounts-of-aniline.html
https://www.perkinelmer.com/library/app-rapid-determination-of-trace-amounts-of-aniline.html
https://www.mdpi.com/1420-3049/27/7/2092
https://www.benchchem.com/pdf/Gas_Chromatography_Methods_for_Aniline_Compound_Analysis_Application_Notes_and_Protocols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10078755/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.832562/full
https://www.rsc.org/images/amc%20lcms%20guide_tcm18-240030.pdf
https://www.benchchem.com/product/b030001#aniline-d5-cas-number-and-molecular-weight
https://www.benchchem.com/product/b030001#aniline-d5-cas-number-and-molecular-weight
https://www.benchchem.com/product/b030001#aniline-d5-cas-number-and-molecular-weight
https://www.benchchem.com/product/b030001#aniline-d5-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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